Cas no 855412-60-1 (4-(3-hydrazinyl-1,2,4-triazin-5-yl)phenol)

4-(3-hydrazinyl-1,2,4-triazin-5-yl)phenol structure
855412-60-1 structure
Product Name:4-(3-hydrazinyl-1,2,4-triazin-5-yl)phenol
CAS No:855412-60-1
MF:C9H9N5O
MW:203.200660467148
CID:2113876
Update Time:2023-11-18

4-(3-hydrazinyl-1,2,4-triazin-5-yl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(3-hydrazinyl-1,2,4-triazin-5-yl)Phenol
    • CID 137186645
    • Phenol, 4-(3-hydrazinyl-1,2,4-triazin-5-yl)-
    • 4-(3-hydrazinyl-1,2,4-triazin-5-yl)phenol
    • Inchi: 1S/C9H9N5O/c10-13-9-12-8(5-11-14-9)6-1-3-7(15)4-2-6/h1-5,15H,10H2,(H,12,13,14)
    • InChI Key: LZZQWORSUAUJLH-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)C1C=NN=C(NN)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Topological Polar Surface Area: 97

Experimental Properties

  • Density: 1.52±0.1 g/cm3(Predicted)
  • Boiling Point: 421.9±55.0 °C(Predicted)
  • pka: 10.44±0.30(Predicted)
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